Cas no 1448026-95-6 (1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine)

• Product Name: 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine
• CAS No: 1448026-95-6
• MF: C₁₅H₁₉BrClNO₃S
• MW: 408.738261461258
• CID: 5806768
• PubChem ID: 71805980
• Update Time: 2025-10-28

1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine
• F6435-7182
• (5-bromo-2-chlorophenyl)-(3-tert-butylsulfonylpyrrolidin-1-yl)methanone
• AKOS024558557
• (5-bromo-2-chlorophenyl)(3-(tert-butylsulfonyl)pyrrolidin-1-yl)methanone
• 1448026-95-6

• Inchi： 1S/C15H19BrClNO3S/c1-15(2,3)22(20,21)11-6-7-18(9-11)14(19)12-8-10(16)4-5-13(12)17/h4-5,8,11H,6-7,9H2,1-3H3
• InChI Key： CUDWJOFLYICIQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N1CCC(C1)S(C(C)(C)C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 406.99575g/mol
• Monoisotopic Mass: 406.99575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine

1-(5-Bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine: A Comprehensive Overview

The compound with CAS No. 1448026-95-6, commonly referred to as 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which incorporates a pyrrolidine ring, a benzoyl group, and a sulfonyl group. The presence of bromine and chlorine substituents further adds to its chemical complexity and potential for diverse applications.

Recent studies have highlighted the importance of 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine in the development of novel therapeutic agents. Its structure suggests potential activity as a kinase inhibitor, which is a critical target in the treatment of various diseases, including cancer. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring, the introduction of the benzoyl group, and the attachment of the sulfonyl moiety. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic aromatic substitution, has enabled chemists to achieve high yields and purity levels.

In terms of physical properties, 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various storage conditions has been thoroughly investigated, ensuring its suitability for long-term use in research and development settings.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, further supporting its potential as a drug candidate. Additionally, pharmacokinetic studies have demonstrated favorable absorption and bioavailability profiles, making it an attractive option for further preclinical testing.

The application of 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine extends beyond medicinal chemistry. Its unique structure makes it a valuable tool in the study of chemical reactivity and catalysis. Researchers have utilized this compound as a model system to investigate transition metal-catalyzed reactions, contributing to the broader understanding of organic synthesis methodologies.

In conclusion, 1-(5-bromo-2-chlorobenzoyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine stands as a testament to the ingenuity and precision required in modern chemical research. With its versatile structure and promising biological activity, this compound continues to be a focal point for scientists striving to develop innovative solutions in healthcare and beyond.